N-(4-methoxyphenethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-22-17-14(4-3-10-20-17)12-16(19(22)24)18(23)21-11-9-13-5-7-15(25-2)8-6-13/h3-8,10,12H,9,11H2,1-2H3,(H,21,23)
• InChI Key: GANFHMFDODZJSI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)C=C(C1=O)C(=O)NCCC3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(4-methoxyphenethyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H19N3O3 and its molecular weight is 337.379. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Routes and Chemical Reactions

• A study by Deady and Devine (2006) explored the Hofmann rearrangement and attempted Combes synthesis of 2-(4-Methoxyphenyl)-1-oxo-1,2-dihydro-1,6-naphthyridine-4-carboxamide, leading to new heterocyclic systems. This research contributes to the understanding of chemical reactivities and synthetic possibilities of naphthyridine derivatives (Deady & Devine, 2006).

Potential Therapeutic Applications

• The design and synthesis of 10-methoxy dibenzo[b,h][1,6]naphthyridinecarboxamides were informed by a structure-based pharmacophore, with some derivatives showing significant anticancer activity against the A549 cell line. This work emphasizes the dibenzo[b,h][1,6]naphthyridine scaffold's potential in drug discovery and development, particularly as PDK1 inhibitors for cancer therapy (Vennila et al., 2020).

Catalytic Applications

• Yadav and Salunke (2013) investigated the catalytic methylation of 2-naphthol using dimethyl carbonate, highlighting an environmentally friendly approach to synthesizing important intermediates like 2-methoxynaphthalene. This study contributes to the field of green chemistry and catalysis, demonstrating the utility of naphthyridine derivatives in synthesizing compounds with significant pharmaceutical applications (Yadav & Salunke, 2013).

Advanced Material Science Applications

• Langdon-Jones et al. (2015) synthesized fluorescent alkynyl-naphthalimide fluorophores, exploring their gold coordination chemistry and potential in cellular imaging. This research demonstrates the versatility of naphthyridine derivatives in developing novel materials for bioimaging and molecular diagnostics (Langdon-Jones et al., 2015).